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Compound of Interest

Compound Name: Bay 65-1942 R form

Cat. No.: B10862299

Get Quote

Executive Summary
Bay 65-1942 is a potent, highly selective, ATP-competitive small-molecule inhibitor of IκB

kinase beta (IKKβ).[1][2][3] It is a critical tool compound in immunology and oncology research

for dissecting the canonical NF-κB signaling pathway.

Critical Stereochemical Distinction: Researchers must distinguish between the enantiomers of

this compound.

Active Eutomer (Bay 65-1942): Exhibits low-nanomolar affinity (Ki ≈ 2.0 nM) for IKKβ.

R-Form (Distomer): The (R)-enantiomer (CAS 758683-21-5) is frequently characterized as

the less active form (distomer).[2] While often sold alongside the active compound for use as

a negative control, some vendor databases erroneously attribute the eutomer's potency data

to this specific isomer.

This guide focuses on the binding mechanics of the active scaffold while clarifying the R-form's

comparative profile.
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The pharmacological activity of Bay 65-1942 is stereospecific. The inhibition of IKKβ relies on

the precise spatial arrangement of the piperidinyl group within the ATP-binding pocket.

Feature Specification

Compound Name Bay 65-1942 (Active)

Target
IKKβ (Inhibitor of Nuclear Factor Kappa B

Kinase Subunit Beta)

Mechanism ATP-Competitive Type I Inhibitor

Chemical Formula C₂₂H₂₅N₃O₄

Molecular Weight 395.45 g/mol

Key Structural Motif Pyrido[2,3-d][1,3]oxazin-2-one scaffold

Chirality
The active eutomer is distinguished from the

(R)-form distomer.[2][3][4][5]

Stereoselectivity Analysis
The binding pocket of IKKβ imposes strict steric constraints. The active enantiomer forms

critical hydrogen bonds with the kinase hinge region (specifically Cys99 and Glu97 in the ATP-

binding site).

Active Form: Fits the hydrophobic pocket, displacing ATP with a Ki of ~2 nM.

R-Form (Distomer): Steric clash prevents optimal hinge interaction, resulting in significantly

reduced affinity (typically >100-fold higher IC₅₀).
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Warning: When sourcing "Bay 65-1942 (R-form)" (CAS 758683-21-5), verify whether you intend

to use it as a negative control. If your goal is pathway inhibition, ensure you are using the active

enantiomer (often simply labeled "Bay 65-1942" or the S-form).

Binding Affinity & Kinetic Data
The following data represents the consensus potency profile for the active Bay 65-1942

scaffold.

Primary Binding Metrics (Active Eutomer)
Metric Value Conditions

Ki (Dissociation Constant) 2.0 nM
Enzymatic kinase assay

(Ziegelbauer et al.)

IC₅₀ (Enzymatic) ~10 – 40 nM
Varies with ATP concentration

(ATP-competitive)

Selectivity (vs. IKKα) > 50-fold IKKα IC₅₀ typically > 400 nM

Selectivity (vs. Other Kinases) High
>100-fold selectivity against a

panel of 60+ kinases

Cellular IC₅₀ (TNFα release) ~100 – 300 nM
Measured in THP-1 cells or

Whole Blood assays

Selectivity Profile
Bay 65-1942 demonstrates remarkable selectivity for IKKβ over the closely homologous IKKα

isoform.[6]

IKKβ Inhibition: Potent (Nanomolar range).

IKKα Inhibition: Weak (Micromolar range).
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Impact: This selectivity allows for the specific blockade of the canonical NF-κB pathway

(driven by IKKβ) without affecting the non-canonical pathway (driven by IKKα).[6]

Mechanism of Action (Visualization)[7][8]
Bay 65-1942 functions by occupying the ATP-binding cleft of IKKβ.[2] This prevents the

phosphorylation of IκBα, the inhibitor protein that sequesters NF-κB in the cytoplasm.

Signaling Pathway Diagram
The following diagram illustrates the blockade point of Bay 65-1942 within the TNFα-induced

NF-κB signaling cascade.
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Caption: Bay 65-1942 selectively inhibits IKKβ, preventing IκBα phosphorylation and

subsequent NF-κB nuclear translocation.[2][6][7]
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Experimental Protocols
To validate the binding affinity and efficacy of Bay 65-1942 (or compare the R-form), the

following self-validating protocols are recommended.

Protocol A: In Vitro Kinase Assay (TR-FRET)
Purpose: To determine IC₅₀/Ki values in a cell-free system.

Reagents: Recombinant human IKKβ (0.5 nM), Biotinylated IκBα peptide substrate, ATP (at

Km, approx. 10 μM), Bay 65-1942 (serial dilutions).

Reaction Mix: Prepare kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT,

0.01% BSA).

Incubation:

Mix Enzyme + Inhibitor (Active or R-form) for 15 mins at RT.

Add Substrate + ATP to initiate reaction.

Incubate for 60 mins at RT.

Detection: Add stop solution containing Europium-labeled anti-phospho-IκBα antibody and

Streptavidin-APC (Allophycocyanin).

Readout: Measure TR-FRET signal (Ex 340nm, Em 665nm/615nm).

Validation:

Z' Factor: Must be > 0.5 for valid assay.

Control: Staurosporine (broad kinase inhibitor) as positive control.

Protocol B: Cellular Target Engagement (Western Blot)
Purpose: To confirm pathway inhibition in intact cells.

Cell Line: THP-1 (Human monocytic cell line) or HeLa.
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Treatment:

Pre-treat cells with Bay 65-1942 (0.1 – 10 μM) for 1 hour.

Include "R-form" treatment group if testing stereospecificity.

Stimulation: Stimulate with TNFα (10 ng/mL) for 15 minutes.

Lysis: Lyse cells in RIPA buffer with phosphatase inhibitors.

Blotting:

Primary Antibody: Anti-phospho-IκBα (Ser32/36).

Loading Control: Total IκBα or β-Actin.

Expected Result:

Vehicle + TNFα: Strong phospho-IκBα band.

Bay 65-1942 + TNFα: Dose-dependent disappearance of phospho-IκBα band.

R-Form + TNFα: Minimal reduction in phospho-IκBα band (demonstrating lack of potency).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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